N-(3-amino-5-bromophenyl)-N-methylacetamide

• Molecular Formula: C9H11BrN2O
• Molecular Weight: 243.10 g/mol
• IUPAC Name: N-(3-amino-5-bromophenyl)-N-methylacetamide
• InChI: InChI=1S/C9H11BrN2O/c1-6(13)12(2)9-4-7(10)3-8(11)5-9/h3-5H,11H2,1-2H3
• InChI Key: AXFSCSIPJPWGGF-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N(C)C1=CC(=CC(=C1)N)Br

Description

N-(3-amino-5-bromophenyl)-N-methylacetamide is a useful research compound. Its molecular formula is C9H11BrN2O and its molecular weight is 243.10 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4.5 g (0.0165 mol) of N-(3-bromo-5-nitrophenyl)-N-methylacetamide were dissolved in 75 ml of ethanol, treated while cooling with a solution of 15.0 g (0.0665 mol) of SnCl2.2H2O in 30 ml of HCl (37%) and stirred at room temperature for 18 hrs. Then, the solvent was removed, the residue was adjusted to pH 8 with sat. NaHCO3 solution, extracted with ethyl acetate and sat. sodium chloride solution and the organic phase was dried over MgSO4, filtered and concentrated. The residue was chromatographed on silica gel with ethyl acetate/hexane 1:2, 1:1 and finally 2:1. There were obtained 2.35 g (59%) of N-(3-amino-5-bromophenyl)-N-methylacetamide as light brown crystals. MS (EI): me/e=244,242 (C9H11BrN2O+).